SHR1653 vs. IX-01: 3-Fold Superior Unbound Brain-to-Plasma Partition Coefficient (Kpu,u) in Direct Head-to-Head Rat BBB Study
In a direct head-to-head in vivo rat BBB penetration study, SHR1653 achieved an unbound brain-to-plasma partition coefficient (Kpu,u) of 0.188, compared to 0.064 for IX-01—a statistically significant 2.94-fold improvement (t-test P = 0.007) [1]. The Kpu,u metric reflects the steady-state ratio of free drug concentration in brain interstitial fluid to free drug in plasma and is the gold-standard parameter for predicting CNS target engagement. SHR1653 also produced higher absolute brain tissue concentrations (229 ng/g vs 179 ng/g) despite lower total plasma exposure (1379 ng/mL vs 699 ng/mL for IX-01), indicating active or favorable passive partitioning into the CNS compartment that is not captured by total brain-to-plasma ratios alone [1].
| Evidence Dimension | Unbound brain-to-plasma partition coefficient (Kpu,u) — extent of BBB penetration |
|---|---|
| Target Compound Data | Kpu,u = 0.188; plasma = 1379 ng/mL; brain tissue = 229 ng/g; fu_plasma = 1.46%; fu_brain = 1.66% |
| Comparator Or Baseline | IX-01 (cligosiban): Kpu,u = 0.064; plasma = 699 ng/mL; brain tissue = 179 ng/g; fu_plasma = 6.64%; fu_brain = 1.65% |
| Quantified Difference | 2.94-fold higher Kpu,u for SHR1653; P = 0.007 (t-test); absolute brain concentration 229 vs 179 ng/g |
| Conditions | Rat in vivo BBB penetration study; single oral dose; n ≥ 3 per group; unbound fractions measured by equilibrium dialysis; brain and plasma sampled at matched time points |
Why This Matters
Kpu,u is the parameter most closely correlated with CNS pharmacodynamic effect; a 3-fold higher value means SHR1653 delivers approximately triple the free drug concentration to brain OTR targets at equivalent plasma levels, directly reducing the risk of under-dosing CNS endpoints.
- [1] Li X, Zhang Z, Chen Y, et al. Discovery of SHR1653, a Highly Potent and Selective OTR Antagonist with Improved Blood-Brain Barrier Penetration. ACS Med Chem Lett. 2019;10(6):996-1001. Table 8: In Vivo Rat BBB Penetration Results. View Source
